Cas no 1824195-97-2 (METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE)
METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE Chemical and Physical Properties
Names and Identifiers
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- METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE
- Pentanoic acid, 3-amino-2,2,4-trimethyl-, methyl ester
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- Inchi: 1S/C9H19NO2/c1-6(2)7(10)9(3,4)8(11)12-5/h6-7H,10H2,1-5H3
- InChI Key: GWEHCQAJGSVRGT-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(C)(C)C(N)C(C)C
METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-378960-0.05g |
methyl 3-amino-2,2,4-trimethylpentanoate |
1824195-97-2 | 0.05g |
$888.0 | 2023-03-02 | ||
| Enamine | EN300-378960-0.1g |
methyl 3-amino-2,2,4-trimethylpentanoate |
1824195-97-2 | 0.1g |
$930.0 | 2023-03-02 | ||
| Enamine | EN300-378960-0.25g |
methyl 3-amino-2,2,4-trimethylpentanoate |
1824195-97-2 | 0.25g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-378960-0.5g |
methyl 3-amino-2,2,4-trimethylpentanoate |
1824195-97-2 | 0.5g |
$1014.0 | 2023-03-02 | ||
| Enamine | EN300-378960-1.0g |
methyl 3-amino-2,2,4-trimethylpentanoate |
1824195-97-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-378960-2.5g |
methyl 3-amino-2,2,4-trimethylpentanoate |
1824195-97-2 | 2.5g |
$2071.0 | 2023-03-02 | ||
| Enamine | EN300-378960-5.0g |
methyl 3-amino-2,2,4-trimethylpentanoate |
1824195-97-2 | 5.0g |
$3065.0 | 2023-03-02 | ||
| Enamine | EN300-378960-10.0g |
methyl 3-amino-2,2,4-trimethylpentanoate |
1824195-97-2 | 10.0g |
$4545.0 | 2023-03-02 |
METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE
Recent Advances in the Application of METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE (CAS: 1824195-97-2) in Chemical Biology and Pharmaceutical Research
METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE (CAS: 1824195-97-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its unique branched-chain structure, has shown promising potential in various applications, including drug synthesis, peptide modification, and as a building block for more complex molecules. The compound's structural features, particularly the presence of the amino and ester functional groups, make it a versatile intermediate in organic synthesis and medicinal chemistry.
Recent studies have focused on the synthesis and optimization of METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality. Researchers have also explored its reactivity under different conditions, providing valuable insights into its potential applications in multi-step synthetic routes.
In the context of drug development, METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE has been investigated as a precursor for the synthesis of novel pharmacologically active compounds. Its incorporation into peptide chains has been shown to enhance the stability and bioavailability of peptide-based drugs, addressing some of the key challenges in peptide therapeutics. Additionally, the compound's chiral centers offer opportunities for the development of enantioselective drugs, which is a growing area of interest in the pharmaceutical industry.
Beyond its synthetic utility, METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE has also been studied for its potential biological activities. Preliminary in vitro assays suggest that derivatives of this compound may exhibit moderate antimicrobial and anti-inflammatory properties, although further research is needed to fully elucidate their mechanisms of action and therapeutic potential. These findings open new avenues for the exploration of this compound in the design of novel bioactive molecules.
In conclusion, METHYL 3-AMINO-2,2,4-TRIMETHYLPENTANOATE (CAS: 1824195-97-2) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a compound worthy of continued investigation. Future research should focus on expanding its applications in drug discovery and development, as well as exploring its interactions with biological targets at the molecular level.
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